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Compound of Interest

Compound Name: QM31

Cat. No.: B15583566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

use, and disposal of QM31, a selective Apaf-1 inhibitor also identified as SVT016426. The

following procedural guidance is intended to supplement, not replace, your institution's

standard safety protocols and a thorough review of any available Safety Data Sheet (SDS).

Chemical Identifier and Properties
Identifier Value

Chemical Name QM31

Synonym SVT016426

CAS Number 937735-00-7

Molecular Formula C₃₉H₃₈Cl₄N₄O₄

Primary Function Selective Apaf-1 Inhibitor

Immediate Safety and Handling Precautions
Based on available safety information, QM31 is classified as an irritant. Adherence to standard

laboratory safety practices is crucial.

Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15583566?utm_src=pdf-interest
https://www.benchchem.com/product/b15583566?utm_src=pdf-body
https://www.benchchem.com/product/b15583566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Skin and Body Laboratory coat.

Respiratory
Use in a well-ventilated area. A fume hood is

recommended for handling the powder form.

General Handling:

Avoid Contact: Do not get in eyes, on skin, or on clothing.

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1]

Ingestion: Do not eat, drink, or smoke when using this product.

For Research Use Only: This product is not for human consumption.

Storage and Disposal Plan
Storage:

Powder: Store at -20°C for up to 3 years.

In Solvent: Store at -80°C for up to 1 year.

Disposal: Dispose of QM31 and any contaminated materials as hazardous chemical waste in

accordance with all local, state, and federal regulations. Do not dispose of down the drain or in

regular trash.

Emergency Procedures
In the event of an emergency, use full personal protective equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC12556.html
https://www.benchchem.com/product/b15583566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedure

Skin Contact
Immediately wash the affected area with soap

and plenty of water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally.

Inhalation Move the exposed person to fresh air.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.

Spill

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a suitable,

labeled container for chemical waste disposal.

Seek immediate medical attention if irritation or other symptoms persist.

Experimental Protocol: Inhibition of Apaf-1 Mediated
Caspase Activation
The following is a generalized protocol for utilizing QM31 as an Apaf-1 inhibitor in a cell-based

assay. Specific concentrations and incubation times may need to be optimized for your

experimental system.

Cell Culture: Plate and culture cells to the desired confluency according to standard

protocols.

Induce Apoptosis: Treat cells with a known inducer of the intrinsic apoptotic pathway (e.g.,

etoposide, staurosporine).

QM31 Treatment: Concurrently or pre-treat cells with the desired concentration of QM31
(SVT016426). A concentration range of 1-10 µM is a common starting point based on

published research.
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Incubation: Incubate the cells for a predetermined time, sufficient to observe apoptosis in the

positive control group.

Assay for Caspase Activity: Lyse the cells and measure caspase-3 or caspase-9 activity

using a commercially available colorimetric or fluorometric assay kit.

Data Analysis: Compare the caspase activity in cells treated with the apoptosis inducer alone

to those co-treated with QM31 to determine the inhibitory effect.
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QM31 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of QM31.
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QM31 Mechanism of Action
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Caption: QM31 inhibits the intrinsic apoptosis pathway by targeting Apaf-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15583566?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC12556.html
https://www.benchchem.com/product/b15583566#personal-protective-equipment-for-handling-qm31
https://www.benchchem.com/product/b15583566#personal-protective-equipment-for-handling-qm31
https://www.benchchem.com/product/b15583566#personal-protective-equipment-for-handling-qm31
https://www.benchchem.com/product/b15583566#personal-protective-equipment-for-handling-qm31
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15583566?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

